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Property Specification

Chemical Name 2-Tert-butylphenazine

Synonyms 2-(1,1-dimethylethyl)phenazine; t-Bu-Phenazine

Molecular Formula C₁₆H₁₆N₂

Molecular Weight 236.31 g/mol

CAS Number
Not widely listed (Treat as Novel Research

Chemical)

Parent CAS 92-82-0 (Phenazine)

Physical State Yellow to brownish-orange crystalline solid

Solubility
Soluble in CH₂Cl₂, CHCl₃, THF; Low solubility in

water

Predicted LogP ~4.5 (High Lipophilicity due to t-butyl group)

Hazard Identification (SAR Analysis)
Since specific toxicological data is sparse, we apply the Precautionary Principle based on the

functional groups present.

Core Hazard: The Phenazine Scaffold
The phenazine core is a planar, nitrogen-containing heterocycle capable of intercalating into

DNA.

Genotoxicity: Suspected Muta. 2 (GHS). Phenazine derivatives can act as intercalating

agents, potentially causing frameshift mutations.

Redox Toxicity: Phenazines undergo redox cycling in biological systems, generating

Reactive Oxygen Species (ROS) like superoxide anions, leading to oxidative stress.

Substituent Effect: The Tert-butyl Group[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioavailability: The bulky tert-butyl group significantly increases lipophilicity. This facilitates

rapid transport across cell membranes (skin absorption hazard) and potential

bioaccumulation in aquatic organisms.

Environmental: Predicted Aquatic Chronic 2 (Toxic to aquatic life with long-lasting effects).

GHS Classification (Derived)
Signal Word: WARNING

H302: Harmful if swallowed.[1]

H341: Suspected of causing genetic defects.

H315/H319: Causes skin and serious eye irritation.

H411: Toxic to aquatic life with long lasting effects.

Synthesis & Production Protocol
For research applications, 2-tert-butylphenazine is typically synthesized via the condensation

of a substituted diamine with an ortho-quinone or via oxidative cyclization.

Methodology: Oxidative Condensation
Reaction Logic: This protocol utilizes the condensation of 4-tert-butyl-1,2-diaminobenzene with

catechol (oxidized in situ to o-benzoquinone) or 1,2-cyclohexanedione followed by

aromatization.[2]

Step-by-Step Protocol
Reagent Prep: Dissolve 10 mmol of 4-tert-butyl-1,2-diaminobenzene in 50 mL of Ethanol

(EtOH).

Oxidant Addition: Add 20 mmol of Ag₂O (Silver Oxide) or MnO₂ if using catechol as the

coupling partner. If using 1,2-cyclohexanedione, no initial oxidant is needed for the

condensation, but a subsequent dehydrogenation step (e.g., Iodine/NaOAc) is required.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://datasheets.scbt.com/sc-231149.pdf
https://www.benchchem.com/product/b1321105/docs?utm_src=pdf-body#2-tert-butylphenazine-msds-and-safety-data-sheet
https://www.researchgate.net/publication/233741757_Synthesis_and_Molecular_Structure_of_tert-Butyl_4-2-tert-butoxy-2-oxoethylpiperazine-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preferred Route: Reaction with o-benzoquinone (generated in situ) yields the phenazine

directly.

Reflux: Heat the mixture to reflux (80°C) for 4–6 hours under an Argon atmosphere. The

solution will darken as the phenazine system forms.

Filtration: Filter hot through a Celite pad to remove metal oxides.

Purification: Evaporate solvent. Purify the crude residue via silica gel column

chromatography.

Eluent: Hexane:Ethyl Acetate (9:1 gradient).

Target: Collect the yellow/orange fluorescent fraction.
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Figure 1: Oxidative condensation pathway for the synthesis of 2-tert-butylphenazine.

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE)

Respiratory: N95 or P100 respirator required if handling powder. Phenazine dusts are potent

respiratory irritants.

Dermal: Nitrile gloves (double-gloving recommended due to high lipophilicity/permeability).

Ocular: Chemical safety goggles.
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Storage Stability
Light Sensitivity: Phenazines can be photo-active. Store in amber vials or foil-wrapped

containers.

Atmosphere: Hygroscopic potential is low, but storage under inert gas (N₂/Ar) is

recommended to prevent slow oxidation of the alkyl side chain over months.

Emergency Response Protocols
First Aid Measures

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.

Rationale: Phenazine dust can cause bronchospasm.[1]

Skin Contact: Wash with PEG-400 (Polyethylene Glycol) followed by soap and water.

Rationale: Water alone is ineffective due to the compound's lipophilicity; PEG acts as a

solubilizing agent to lift the chemical from the lipid bilayer of the skin.

Ingestion: Do NOT induce vomiting. Rinse mouth. Administer activated charcoal slurry if

conscious.

Spill Management
Evacuate: Clear the immediate area.

Isolate: Wear full PPE.

Neutralize/Absorb: Do not use water (spreads the hydrophobic contaminant). Adsorb with

vermiculite or sand.

Disposal: Incineration is the only approved disposal method. Do not release into drains

(aquatic toxin).

Toxicology Mechanism (Mechanistic Insight)
The following diagram illustrates the dual-threat mechanism of alkyl-phenazines in biological

systems.
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Figure 2: Mechanistic toxicology pathway showing the synergistic effect of the lipophilic tail and

the redox-active core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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